Cas no 89227-88-3 (5,7-dimethyl-1,3-benzoxazole-2-thiol)

• Product Name: 5,7-dimethyl-1,3-benzoxazole-2-thiol
• CAS No: 89227-88-3
• MF: C₉H₉NOS
• MW: 179.238860845566
• MDL: MFCD08063009
• CID: 607708
• PubChem ID: 10821221
• Update Time: 2025-04-19

5,7-dimethyl-1,3-benzoxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolethione, 5,7-dimethyl-
• 5,7-dimethyl-3H-1,3-benzoxazole-2-thione
• 5,7-dimethyl-1,3-benzoxazole-2-thiol
• 5,7-Dimethyl-2-mercapto-benzoxazole
• AKOS011654959
• 5,7-dimethyl-2-mercaptobenzoxazole
• HJZZWSFFYPMYOI-UHFFFAOYSA-N
• SCHEMBL6489387
• DTXSID80445319
• 5,7-Dimethylbenzo[d]oxazole-2-thiol
• 89227-88-3
• CS-0458627
• EN300-226814

• MDL： MFCD08063009
• Inchi： 1S/C9H9NOS/c1-5-3-6(2)8-7(4-5)10-9(12)11-8/h3-4H,1-2H3,(H,10,12)
• InChI Key： HJZZWSFFYPMYOI-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C(C)C=C(C)C=2O1

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles